Desmethylraclopride triflate
Description
Precursor for PET tracer [13C]-Raclopride
Scientific Research Applications
Radiolabelling in Dopamine D2 Receptor Ligands
Desmethyl-raclopride triflate plays a crucial role in the synthesis of radiolabelled compounds, particularly [11C]raclopride, a ligand for dopamine D2 receptors. This compound is synthesized using a straightforward, three-step approach from desmethyl-raclopride triflate. The optimized radiolabelling conditions, avoiding DMSO and using less precursor, make this method suitable for automation and efficient production of [11C]raclopride, which is significant in neuroimaging and the study of neuropsychiatric disorders (Langer et al., 1999).
Applications in Synthetic Chemistry
Vinyl and aryl triflates, including derivatives of desmethylraclopride triflate, have seen increased use due to their ease of preparation and versatility in reactions. They are particularly useful in cross-coupling reactions with organo-metallics and in addition reactions to alkenes and alkynes. Their use in palladium-catalyzed carbon monoxide insertion leading to esters or amides has been widely applied in natural product synthesis. This versatility highlights the importance of desmethylraclopride triflate in synthetic organic chemistry and drug development (Ritter, 1993).
Advancements in Electrochromic Devices
Desmethylraclopride triflate, when used in the development of chloride-free Deep Eutectic Solvents (DES), has shown promising results in electrochromic devices (ECD). These ECDs, incorporating DES as electrolytes and bipyridinium as electrochromic probes, demonstrate comparable performance to conventional systems. This application is a testament to the compound's utility in advanced materials science, particularly in renewable energy and sustainable technology (Cruz et al., 2018).
Contribution to Bioorthogonal Chemistry
In a groundbreaking study, desmethylraclopride triflate was used in a bioorthogonal chemical system. This system enabled controlled drug release from an antibody-drug conjugate in mice. Specifically, the use of desmethylraclopride triflate facilitated the selective release of client proteins, including active gasdermin, into tumor cells. This application underscores the potential of desmethylraclopride triflate in targeted cancer therapy and drug delivery systems (Wang et al., 2020).
properties
Product Name |
Desmethylraclopride triflate |
|---|---|
Molecular Formula |
C14H18Cl2N2O3 x CHF3O3S |
Molecular Weight |
483.29 |
Purity |
>98% |
synonyms |
(S)-3,5-Dichloro-N-[(1-ethyl-2-pyrrolidinyl)-methyl]-2,6-dihydroxybenzamide trifluoromethanesulfonate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
